1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene
Overview
Description
1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene, also known as FSMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science.
Scientific Research Applications
1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been found to have potential applications in various scientific fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been shown to have antimicrobial and anticancer properties, making it a promising candidate for the development of new drugs. In drug discovery, 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been used as a scaffold for the design of new compounds with improved pharmacological properties. In materials science, 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been used as a building block for the synthesis of novel materials with unique properties.
Mechanism of Action
The exact mechanism of action of 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In particular, 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has also been shown to inhibit the activity of certain protein kinases, which play a key role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been found to have a number of biochemical and physiological effects. In particular, 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been shown to inhibit the growth of various bacterial and fungal strains, as well as certain cancer cell lines. 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has also been shown to have anti-inflammatory properties, which may make it useful for the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene for lab experiments is its versatility. 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene can be easily modified to create a wide range of derivatives with different properties, making it a useful tool for drug discovery and materials science research. However, one of the main limitations of 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene is its toxicity. 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene has been shown to be toxic to certain cell types at high concentrations, which may limit its use in certain applications.
Future Directions
There are a number of potential future directions for research on 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene. One area of interest is the development of new derivatives of 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene with improved pharmacological properties, such as increased potency or reduced toxicity. Another area of interest is the use of 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene as a building block for the synthesis of novel materials with unique properties, such as improved conductivity or optical properties. Additionally, further research is needed to fully understand the mechanism of action of 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene and its potential applications in various scientific fields.
Synthesis Methods
1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene can be synthesized through a multistep process that involves the reaction of 3-nitroaniline with p-toluenesulfonyl chloride, followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then acylated with 2-methylpropanoyl chloride, and the resulting product is treated with fluorosulfonic acid to yield 1-Fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene.
properties
IUPAC Name |
1-fluorosulfonyloxy-3-(2-methylpropanoylamino)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO4S/c1-7(2)10(13)12-8-4-3-5-9(6-8)16-17(11,14)15/h3-7H,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULNJTHZCYFGCBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC(=CC=C1)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Methylphenyl)methylsulfanyl]-1-naphthalen-2-ylsulfonyl-4,5-dihydroimidazole](/img/structure/B2595199.png)
![1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(4-isopropylphenoxy)ethanone](/img/structure/B2595202.png)
![(1R,4R,5R)-1-(3,4,5-Trifluorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid](/img/structure/B2595204.png)
![2-methylsulfanyl-N-[2-(trifluoromethyl)phenyl]quinoline-4-carboxamide](/img/structure/B2595205.png)
![N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)benzamide](/img/structure/B2595207.png)
![1-[4-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]-2-pyridin-3-ylethanone](/img/structure/B2595208.png)
![2-(benzylthio)-5-methyl-7-(4-nitrophenyl)-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2595218.png)
![5-(3,4-difluorophenyl)-1-((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2595220.png)
![(4-Chlorophenyl)(3-{[(4-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)methanone](/img/structure/B2595221.png)